Cas no 2091295-30-4 (5-(aminomethoxy)pyridine-3-carbonitrile)

• Product Name: 5-(aminomethoxy)pyridine-3-carbonitrile
• CAS No: 2091295-30-4
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD30671920
• CID: 5193577
• Update Time: 2025-06-12

5-(aminomethoxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 5-(aminomethoxy)-
• 5-(aminomethoxy)pyridine-3-carbonitrile

• MDL： MFCD30671920
• Inchi： 1S/C7H7N3O/c8-2-6-1-7(11-5-9)4-10-3-6/h1,3-4H,5,9H2
• InChI Key： JCTAEIGJBLLMKW-UHFFFAOYSA-N
• SMILES： C1=NC=C(OCN)C=C1C#N

Additional information on 5-(aminomethoxy)pyridine-3-carbonitrile

Introduction to 5-(aminomethoxy)pyridine-3-carbonitrile (CAS No. 2091295-30-4)

5-(aminomethoxy)pyridine-3-carbonitrile, with the CAS number 2091295-30-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an aminomethoxy group and a cyano group attached to a pyridine ring. These functional groups endow the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 5-(aminomethoxy)pyridine-3-carbonitrile can be represented as follows: C₈H₉N₃O. The presence of the pyridine ring, which is a six-membered aromatic heterocycle, contributes to the compound's stability and reactivity. The aminomethoxy group (OCH₂NH₂) and the cyano group (CN) are key functional groups that play crucial roles in its biological activity and pharmacological properties.

Recent studies have highlighted the potential of 5-(aminomethoxy)pyridine-3-carbonitrile in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases can lead to reduced tumor growth and improved patient outcomes.

In addition to its anti-cancer properties, 5-(aminomethoxy)pyridine-3-carbonitrile has also been investigated for its potential neuroprotective effects. Studies have demonstrated that this compound can effectively cross the blood-brain barrier, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate oxidative stress and inflammation, which are key factors in the progression of these diseases.

The pharmacokinetic properties of 5-(aminomethoxy)pyridine-3-carbonitrile have been extensively studied to ensure its suitability for clinical applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and has a moderate half-life, allowing for sustained therapeutic effects with minimal dosing frequency. Furthermore, the compound shows low toxicity in preclinical studies, making it a safe candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(aminomethoxy)pyridine-3-carbonitrile in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for phase II trials, which will focus on assessing the compound's efficacy in specific patient populations.

The synthesis of 5-(aminomethoxy)pyridine-3-carbonitrile involves several well-established chemical reactions. One common synthetic route involves the reaction of 3-cyano-pyridine with an appropriate amino alcohol derivative under controlled conditions. This multi-step process ensures high yields and purity, making it suitable for large-scale production.

In conclusion, 5-(aminomethoxy)pyridine-3-carbonitrile (CAS No. 2091295-30-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas, including cancer therapy and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.